Cas no 1249265-45-9 (4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide
• CAS No: 1249265-45-9
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 6323035
• PubChem ID: 61925211
• Update Time: 2025-10-29

4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide
• AKOS011199145
• CS-0292447
• EN300-1139843
• 1249265-45-9

• Inchi： 1S/C10H17ClN4O/c1-3-13-10(2,9(12)16)4-5-15-7-8(11)6-14-15/h6-7,13H,3-5H2,1-2H3,(H2,12,16)
• InChI Key： VIGPNKZFLWCVFA-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CCC(C(N)=O)(C)NCC

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide

Comprehensive Overview of 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide (CAS No. 1249265-45-9)

The compound 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide (CAS No. 1249265-45-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and an ethylamino side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive intermediate, aligning with current trends in targeted drug discovery and precision agriculture.

In recent years, the demand for heterocyclic compounds like 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide has surged due to their versatility in medicinal chemistry. The chloropyrazole moiety is known for its ability to modulate biological pathways, making it a hotspot for drug design innovations. This compound’s amide functionality further enhances its solubility and bioavailability, addressing common challenges in pharmacokinetic optimization—a topic frequently searched by professionals in the field.

The synthesis of CAS No. 1249265-45-9 typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These methods are widely discussed in academic forums and patent literature, reflecting the compound’s relevance in process chemistry. Notably, its ethylamino group offers a strategic handle for further derivatization, enabling the development of analogs with tailored properties—an approach highly valued in structure-activity relationship (SAR) studies.

From an industrial perspective, 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide is often explored for its potential in crop protection formulations. The pyrazole scaffold is a common feature in modern agrochemicals, known for its efficacy against pests and fungi. This aligns with growing global interest in sustainable agriculture, as evidenced by frequent searches for eco-friendly pesticides and low-residue solutions.

Quality control of CAS No. 1249265-45-9 relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a critical concern for manufacturers and end-users alike. Discussions around analytical validation and impurity profiling for such compounds are prevalent in scientific communities, highlighting their importance in GMP-compliant production.

In conclusion, 4-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylbutanamide represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural features and adaptable chemistry continue to inspire research across disciplines, answering pressing questions about molecular design and application-specific optimization—topics that dominate contemporary scientific discourse.